Cas no 159968-52-2 (3,5-diallyl-2-hydroxy-benzaldehyde)

159968-52-2 structure
Product name:3,5-diallyl-2-hydroxy-benzaldehyde
3,5-diallyl-2-hydroxy-benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3,5-diallyl-2-hydroxy-benzaldehyde
- LogP
- 4-(1,4-diazepan-1-ylmethyl)benzenesulfonamide
- DTXSID40659293
- DB-294522
- 4-[(1,4-Diazepan-1-yl)methyl]benzene-1-sulfonamide
- 159968-52-2
-
- Inchi: InChI=1S/C12H19N3O2S/c13-18(16,17)12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15/h2-5,14H,1,6-10H2,(H2,13,16,17)
- InChI Key: FQMAIALCZUIJHZ-UHFFFAOYSA-N
- SMILES: C1CNCCN(C1)CC2=CC=C(C=C2)S(=O)(=O)N
Computed Properties
- Exact Mass: 202.09942
- Monoisotopic Mass: 269.11979803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8Ų
- XLogP3: 0
Experimental Properties
- PSA: 37.3
3,5-diallyl-2-hydroxy-benzaldehyde Related Literature
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
159968-52-2 (3,5-diallyl-2-hydroxy-benzaldehyde) Related Products
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- 2228428-62-2(4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-ol)
- 868676-69-1(6-acetyl-2-3-(benzenesulfonyl)propanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)
- 2138534-78-6(rac-N-(3R,5S)-5-fluoropiperidin-3-yl-4-nitrobenzene-1-sulfonamide)
- 953189-57-6(N-(4-acetylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)
- 1396716-60-1(N-phenyl-4-(thiophen-2-yl)piperidine-1-carboxamide)
- 1519696-38-8(4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole)
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